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Compound of Interest

Compound Name: 5-Ethynyl-1H-indole

CAS No.: 889108-48-9

Cat. No.: B2761270 Get Quote

Part 1: Executive Hazard Assessment
Before initiating any disposal workflow, the chemical nature of 5-Ethynyl-1H-indole must be

understood to prevent reactive incidents in the waste stream.[1]

Chemical Profile[1][2][3][4][5]
Molecular Formula: C₁₀H₇N[1]

Functional Groups: Indole core (nitrogen heterocycle) + Terminal Alkyne (ethynyl group).[1]

Physical State: Solid (typically off-white to brown powder).[1]

Critical Reactivity Hazards
The presence of the terminal alkyne (-C≡C-H) at the 5-position introduces a specific disposal

hazard often overlooked in standard organic waste protocols:

Formation of Metal Acetylides: Terminal alkynes can react with coinage metals (Copper,

Silver, Mercury) to form shock-sensitive, explosive metal acetylides.[1]

Operational Directive:NEVER use metal spatulas, metal cans, or foil-lined caps for storage

or waste accumulation of this substance.[1]

Polymerization Risk: Under high heat or in the presence of radical initiators, the ethynyl

group may undergo exothermic polymerization.
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GHS Safety Classification
Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4
H302: Harmful if swallowed.[1]

[2]

Skin Irritation 2
H315: Causes skin irritation.[2]

[3]

Eye Irritation 2A
H319: Causes serious eye

irritation.[4][5]

STOT - SE 3
H335: May cause respiratory

irritation.[1][2]

Aquatic Toxicity Acute 1
H400: Very toxic to aquatic life.

[2]

Part 2: Pre-Disposal Stabilization & Packaging
Objective: Render the waste stable for transport to the incineration facility.

Segregation Protocol
Incompatible Streams: Do not mix with strong oxidizing agents (e.g., peroxides, nitric acid) or

strong bases.

Metal Exclusion: Ensure the waste container is strictly glass or high-density polyethylene

(HDPE).

Solubilization (For Solid Waste)
While solid waste can often be packed directly, dissolving high-purity 5-Ethynyl-1H-indole is

recommended to prevent dust formation and ensure complete combustion during incineration.

[1]

Recommended Solvent: Acetone or Ethanol.

Concentration Limit: < 10% w/v to avoid precipitation during storage.
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Part 3: Disposal Workflows
Select the workflow matching your waste state.

Workflow A: Pure Solid Substance (Expired/Surplus)
Context: You have a vial of solid powder.[1]

Dissolution: Dissolve the solid in a combustible solvent (Acetone, Methanol, or Ethanol).[1]

Rationale: Incinerators operate more efficiently with liquid injection; this also eliminates the

risk of dust inhalation during handling.

Labeling: Tag as "Flammable Organic Waste" with the constituent listed as "5-Ethynyl-1H-
indole solution."

Container: Transfer to a screw-cap glass bottle or HDPE jerrycan.

Final Disposal:High-Temperature Incineration (via licensed waste contractor).[1]

Workflow B: Reaction Mixtures (Organic Solvents)
Context: The compound is dissolved in reaction solvents (e.g., DMF, DMSO, DCM).[1]

Quenching: If the reaction mixture contains active reagents (e.g., Lithium aluminum hydride,

Sodium hydride), quench carefully before disposal.[1]

pH Check: Verify pH is between 5 and 9. Neutralize if necessary.

Halogen Segregation:

If solvent is DCM/Chloroform: Dispose in "Halogenated Organic Waste".

If solvent is DMF/DMSO/Acetone: Dispose in "Non-Halogenated Organic Waste".

Final Disposal: Fuel blending/Incineration.

Workflow C: Aqueous Waste (Trace Contamination)
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Context: Aqueous washes or HPLC effluence.[1]

Extraction (Optional but Recommended): If concentration is high (>100 ppm), extract with

Ethyl Acetate to move the toxic compound to the organic stream.[1]

Accumulation: Collect aqueous waste in "Hazardous Aqueous Waste" containers.

Warning: Do NOT pour down the sink.[6] The H400 classification (Aquatic Toxicity) makes

sewer disposal illegal and environmentally negligent.[1]

Part 4: Visualized Decision Matrix
The following logic flow ensures the correct waste stream selection based on the chemical

state.
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Figure 1: Operational decision tree for segregating and packaging 5-Ethynyl-1H-indole waste

streams.

Part 5: Regulatory Compliance (US/EU)[1]
RCRA Classification (USA)
Under the Resource Conservation and Recovery Act (RCRA):

Listing: 5-Ethynyl-1H-indole is not explicitly P-listed or U-listed.[1]

Characteristic Waste: It must be evaluated for characteristics.

Ignitability (D001): Likely applicable if dissolved in flammable solvents.[1]

Reactivity (D003): Potentially applicable if concentrated and capable of detonation (alkyne

instability), though rare in dilute waste.[1]

Recommendation: Manage as Non-Listed Hazardous Organic Waste.

Spill Response (Emergency)
In the event of a spill during disposal:

Evacuate: Remove ignition sources.

PPE: Wear nitrile gloves, safety goggles, and a P95/N95 respirator (dust).

Absorb: Use an inert absorbent (Vermiculite or Sand).[1] Do not use clay-based absorbents if

they contain metal impurities.

Clean: Wipe surface with acetone, then soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/17842585
https://www.sigmaaldrich.com/SG/en/sds/sial/p4347?userType=undefined
https://www.osha.gov/hazcom
https://pubchem.ncbi.nlm.nih.gov/compound/17842585
https://pubchem.ncbi.nlm.nih.gov/compound/17842585
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://www.benchchem.com/product/b2761270?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/17842585
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://www.interchimie.fr/wp-content/uploads/PROPYLENE-GLYCOL57-55-6_5.0_EN.pdf
https://www.vigon.com/product/indole/?doc=MSDS/500788_vigon_sds_us_english.pdf&namee=IndoleSDS
https://www.cdhfinechemical.com/images/product/msds/19_22269997_1,2-Propanediol-CASNO-57-55-6-MSDS.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.sigmaaldrich.com/SG/en/sds/sial/p4347?userType=undefined
https://www.benchchem.com/product/b2761270#5-ethynyl-1h-indole-proper-disposal-procedures
https://www.benchchem.com/product/b2761270#5-ethynyl-1h-indole-proper-disposal-procedures
https://www.benchchem.com/product/b2761270#5-ethynyl-1h-indole-proper-disposal-procedures
https://www.benchchem.com/product/b2761270#5-ethynyl-1h-indole-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2761270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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